Cas no 29218-36-8 (2-Oxazolidinone,5-[[(aminocarbonyl)oxy]methyl]-3-(4-methylphenyl)-)

• Product Name: 2-Oxazolidinone,5-[[(aminocarbonyl)oxy]methyl]-3-(4-methylphenyl)-
• CAS No: 29218-36-8
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 265073
• PubChem ID: 207145
• Update Time: 2025-04-19

2-Oxazolidinone,5-[[(aminocarbonyl)oxy]methyl]-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,5-[[(aminocarbonyl)oxy]methyl]-3-(4-methylphenyl)-
• [3-(4-Methylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl carbamate
• BRN 0550594
• 5-Hydroxymethyl-3-(p-tolyl)-2-oxazolidinone carbamate
• 29218-36-8
• [3-(4-Methylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl hydrogen carbonimidate
• DTXSID50951831
• 2-Oxazolidinone, 5-hydroxymethyl-3-(p-tolyl)-, carbamate

• Inchi： 1S/C12H14N2O4/c1-8-2-4-9(5-3-8)14-6-10(18-12(14)16)7-17-11(13)15/h2-5,10H,6-7H2,1H3,(H2,13,15)
• InChI Key： SRXMSMZDTREHSH-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC(C)=CC=2)CC1COC(N)=O)=O

Computed Properties

• Exact Mass: 250.09542
• Monoisotopic Mass: 250.095357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9
• XLogP3: 1.2

Experimental Properties

• Density: 1.299
• Boiling Point: 454.8°Cat760mmHg
• Flash Point: 228.8°C
• Refractive Index: 1.568
• PSA: 81.86